Cas no 1804308-37-9 (Methyl 3-(bromomethyl)-2-fluoro-5-(trifluoromethoxy)pyridine-4-acetate)

• Product Name: Methyl 3-(bromomethyl)-2-fluoro-5-(trifluoromethoxy)pyridine-4-acetate
• CAS No: 1804308-37-9
• MF: C₁₀H₈BrF₄NO₃
• MW: 346.073036193848
• CID: 4815299
• Update Time: 2025-05-23

Methyl 3-(bromomethyl)-2-fluoro-5-(trifluoromethoxy)pyridine-4-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-(bromomethyl)-2-fluoro-5-(trifluoromethoxy)pyridine-4-acetate

• Inchi： 1S/C10H8BrF4NO3/c1-18-8(17)2-5-6(3-11)9(12)16-4-7(5)19-10(13,14)15/h4H,2-3H2,1H3
• InChI Key： OIGFLHFWQYENRO-UHFFFAOYSA-N
• SMILES： BrCC1C(=NC=C(C=1CC(=O)OC)OC(F)(F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 316
• XLogP3: 2.8
• Topological Polar Surface Area: 48.4

Additional information on Methyl 3-(bromomethyl)-2-fluoro-5-(trifluoromethoxy)pyridine-4-acetate

Methyl 3-(bromomethyl)-2-fluoro-5-(trifluoromethoxy)pyridine-4-acetate (CAS No. 1804308-37-9): An Overview

Methyl 3-(bromomethyl)-2-fluoro-5-(trifluoromethoxy)pyridine-4-acetate (CAS No. 1804308-37-9) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in the development of novel therapeutic agents and as a valuable intermediate in synthetic chemistry.

The molecular structure of Methyl 3-(bromomethyl)-2-fluoro-5-(trifluoromethoxy)pyridine-4-acetate is composed of a pyridine ring substituted with a bromomethyl group, a fluoro atom, and a trifluoromethoxy group, along with an acetate ester moiety. These functional groups contribute to the compound's chemical reactivity and biological activity, making it an attractive candidate for various applications.

Recent studies have highlighted the importance of fluorinated compounds in drug discovery due to their ability to modulate biological activity and improve pharmacokinetic properties. The presence of the fluoro and trifluoromethoxy groups in Methyl 3-(bromomethyl)-2-fluoro-5-(trifluoromethoxy)pyridine-4-acetate can enhance its lipophilicity and metabolic stability, which are crucial factors in the design of effective drugs.

The bromomethyl group in Methyl 3-(bromomethyl)-2-fluoro-5-(trifluoromethoxy)pyridine-4-acetate provides a reactive site for various chemical transformations, such as nucleophilic substitution reactions. This feature makes the compound a valuable building block for the synthesis of more complex molecules with potential therapeutic applications. For instance, it can be used to introduce brominated functionalities into target molecules, which can be further modified to achieve desired biological activities.

In the context of medicinal chemistry, Methyl 3-(bromomethyl)-2-fluoro-5-(trifluoromethoxy)pyridine-4-acetate has been explored as a lead compound for the development of new drugs targeting specific biological pathways. Research has shown that compounds with similar structural motifs exhibit potent inhibitory effects on various enzymes and receptors, making them promising candidates for treating diseases such as cancer, neurodegenerative disorders, and inflammatory conditions.

One notable application of Methyl 3-(bromomethyl)-2-fluoro-5-(trifluoromethoxy)pyridine-4-acetate is in the field of kinase inhibitors. Kinases are key enzymes involved in cellular signaling pathways, and their dysregulation is often associated with disease states. The unique combination of functional groups in this compound allows it to interact selectively with specific kinase domains, thereby modulating their activity and potentially leading to therapeutic benefits.

Beyond its direct use as a drug candidate, Methyl 3-(bromomethyl)-2-fluoro-5-(trifluoromethoxy)pyridine-4-acetate serves as an important intermediate in the synthesis of other bioactive molecules. Its versatility in chemical reactions enables researchers to synthesize a wide range of derivatives with diverse biological activities. This makes it an indispensable tool in the arsenal of synthetic chemists working on drug discovery projects.

The physical and chemical properties of Methyl 3-(bromomethyl)-2-fluoro-5-(trifluoromethoxy)pyridine-4-acetate have been extensively studied to understand its behavior under different conditions. It is typically obtained as a solid or liquid form and exhibits good solubility in common organic solvents such as dichloromethane, acetonitrile, and dimethylformamide (DMF). These properties facilitate its use in various synthetic protocols and analytical methods.

In terms of safety and handling, it is important to note that while Methyl 3-(bromomethyl)-2-fluoro-5-(trifluoromethoxy)pyridine-4-acetate is not classified as a hazardous material, standard laboratory practices should be followed to ensure safe handling and storage. Proper personal protective equipment (PPE), such as gloves and safety goggles, should be worn when working with this compound to minimize exposure risks.

The synthesis of Methyl 3-(bromomethyl)-2-fluoro-5-(trifluoromethoxy)pyridine-4-acetate typically involves multi-step procedures that require careful optimization to achieve high yields and purity. Common synthetic routes include the sequential introduction of functional groups onto a pyridine scaffold through reactions such as bromination, fluorination, and esterification. Advanced techniques such as transition metal-catalyzed cross-coupling reactions have also been employed to enhance the efficiency and selectivity of these processes.

In conclusion, Methyl 3-(bromomethyl)-2-fluoro-5-(trifluoromethoxy)pyridine-4-acetate (CAS No. 1804308-37-9) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features make it an attractive candidate for developing novel therapeutic agents and serve as a valuable intermediate in synthetic chemistry. Ongoing research continues to uncover new applications for this compound, further highlighting its importance in the scientific community.